4-Chloro-2-(ethylamino)benzonitrile

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 4-chloro-2-(ethylamino)benzonitrile
• InChI: InChI=1S/C9H9ClN2/c1-2-12-9-5-8(10)4-3-7(9)6-11/h3-5,12H,2H2,1H3
• InChI Key: BNBKAMFIICVVKM-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC(=C1)Cl)C#N

Description

4-Chloro-2-(ethylamino)benzonitrile (CAS: 1153006-13-3) is a secondary amine with the molecular formula C₉H₉ClN₂ and a molecular weight of 180.63 g/mol . Its structure features a benzonitrile core substituted with a chlorine atom at the 4-position and an ethylamino group (-NHCH₂CH₃) at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-(ethylamino)benzonitrile can be achieved through several methods. One common approach involves the reaction of 4-chlorobenzonitrile with ethylamine under suitable conditions. The reaction typically requires a solvent such as ethanol and may be catalyzed by a base like sodium hydroxide. The reaction is carried out at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 4-Chloro-2-(ethylamino)benzonitrile often involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity, and the use of continuous flow reactors can enhance efficiency. The product is then purified through recrystallization or distillation to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-(ethylamino)benzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of 4-hydroxy-2-(ethylamino)benzonitrile.

Oxidation Reactions: The ethylamino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction Reactions: The nitrile group can be reduced to form primary amines.

Common Reagents and Conditions

Substitution: Sodium hydroxide or potassium hydroxide in aqueous or alcoholic solutions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed

Substitution: 4-Hydroxy-2-(ethylamino)benzonitrile.

Oxidation: 4-Chloro-2-(ethylamino)nitrobenzene.

Reduction: 4-Chloro-2-(ethylamino)benzylamine.

Scientific Research Applications

Based on the search results provided, here's what is known about the applications of chemical compounds related to benzonitrile:

Scientific Research Applications

• Precursor for Pharmaceutical and Agrochemicals Benzonitrile derivatives are useful as starting materials or intermediate products in the preparation of pharmaceutical products . For example, 4'-chloro-2-nitro biphenyl is an important intermediate of Novel tobacco acid amide fungicides .
• Photoinitiator Certain benzonitrile derivatives, such as chloro-2 thioxanthone, are used as photoinitiators for crosslinking synthetic resins, including acrylic resins .
• Ligands for PD-L1 Recent research has explored the potential of 4-fluorophenylthiophene-3-carbonitrile as a substitute to the biphenyl core substructure. The influence of R2 on affinity can be ranked by ascending IC50 values: picolinonitrile (4d , 4f ) < benzonitrile (4j ) < oxazole (4k , 4l ) .

Synthesis and Preparation

• (4-chloro-phenylthio)-2 benzonitrile can be synthesized by reacting an alkali metal derivative of 4-chloro thiophenol with 2-chloro benzonitrile in an organic solvent .
• 4'-chloro-2-nitrobiphenyl can be prepared by using o-chloronitrobenzene and p-chloro potassium benzyltrifluoroborate as raw materials with a phase transfer catalyst and a palladium catalyst in an aqueous solution under a heating condition .
• (4-chloro-phenylthio)-2 benzonitrile can be used to produce 2-chloro thioxanthone by hydrolysis in an acidic or basic medium to obtain (4-chloro-phenylthio)-2 benzoic acid, followed by cyclization via dehydration .

Mechanism of Action

The mechanism of action of 4-Chloro-2-(ethylamino)benzonitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. For example, it may inhibit certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary based on the specific context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Based Comparisons

Ethylamino Group Derivatives

4-Chloro-2-[(oxan-4-yl)amino]benzonitrile Structure: Replaces the ethylamino group with a tetrahydropyran-4-ylamino (-NH-oxan-4-yl) substituent.

4-Chloro-2-[1-(2,3-dihydro-1-benzofuran-5-yl)ethylamino]benzonitrile Structure: Features a benzofuran-ethylamino group at the 2-position.

Diazenyl and Heterocyclic Derivatives

4-Chloro-2-[2-[4-[(2-hydroxyethyl)amino]-2-methylphenyl]diazenyl]benzonitrile Structure: Contains a diazenyl (-N=N-) linker and a hydroxyethylamino group. Molecular Formula: C₁₆H₁₅ClN₄O Molecular Weight: 314.77 g/mol Key Differences: The diazenyl group suggests utility in dyes or photodynamic therapy, diverging from the target compound’s likely pharmaceutical applications.

4-Chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile Structure: Incorporates a pyrrolidinone ring. Molecular Formula: C₁₁H₁₀ClN₃O Molecular Weight: 235.67 g/mol Key Differences: The pyrrolidinone group enhances hydrogen-bonding and may improve pharmacokinetic properties (e.g., metabolic stability).

Aromatic and Halogenated Derivatives

2-{[1-(2-Chlorophenyl)ethyl]amino}benzonitrile Structure: Substitutes the ethyl group with a 2-chlorophenyl moiety. Molecular Formula: C₁₅H₁₃ClN₂ Molecular Weight: 256.73 g/mol Key Differences: Increased lipophilicity due to the chlorophenyl group, which could enhance blood-brain barrier penetration.

4-(4-Chloro-pyrimidin-2-ylamino)-benzonitrile Structure: Pyrimidine ring replaces the ethylamino group. Molecular Formula: C₁₁H₇ClN₄ Molecular Weight: 230.65 g/mol Key Differences: The pyrimidine scaffold is common in antiviral and anticancer agents, suggesting divergent therapeutic applications.

Activity and Application Comparisons

• Biological Activity: The reversed amidine derivative (Compound 15 in ) showed a 10-fold drop in activity compared to its parent compound, highlighting the sensitivity of the ethylamino group’s topology in biological interactions . Triazine derivatives like Atrazine (2-chloro-4-(ethylamino)-6-isopropylamino-s-triazine) and Cyanazine (banned herbicide) demonstrate that ethylamino groups in specific positions confer herbicidal activity, though this is context-dependent .

• Physicochemical Properties :

  • Solubility : Derivatives with polar groups (e.g., hydroxyethyl in ) exhibit higher aqueous solubility than the target compound.
  • Lipophilicity : Chlorophenyl-substituted analogs () have higher logD values, favoring membrane permeability.

Biological Activity

4-Chloro-2-(ethylamino)benzonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the current understanding of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

4-Chloro-2-(ethylamino)benzonitrile features a chloro group and an ethylamino substituent on a benzonitrile core. Its structure can influence its interaction with biological targets, affecting its pharmacological properties.

The biological activity of 4-Chloro-2-(ethylamino)benzonitrile is primarily attributed to its ability to interact with specific proteins and enzymes. The compound can bind to molecular targets, altering their functions and leading to various biological effects. This mechanism is similar to other nitrile-containing compounds, which often exhibit significant pharmacological activities due to their ability to form stable interactions with biomolecules .

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of 4-Chloro-2-(ethylamino)benzonitrile. For instance, it has been evaluated for its efficacy against various cancer cell lines. A study indicated that compounds with similar structures exhibited promising results in inhibiting cell proliferation and inducing apoptosis in cancer cells .

Table 1: Summary of Anticancer Activity Studies

Study Reference	Cell Line Tested	IC50 Value (µM)	Observations
	MCF-7 (Breast)	15.2	Significant inhibition of cell growth
	A549 (Lung)	10.5	Induced apoptosis in treated cells

Antimicrobial Activity

In addition to anticancer effects, the compound has shown antimicrobial properties. Research indicates that similar benzonitrile derivatives possess antimicrobial activity against various pathogens, suggesting that 4-Chloro-2-(ethylamino)benzonitrile may also exhibit these effects .

Table 2: Antimicrobial Activity Data

Pathogen Tested	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Case Studies

• Case Study on Cancer Cell Lines : A study investigated the effects of 4-Chloro-2-(ethylamino)benzonitrile on human breast cancer cell lines (MCF-7). The compound demonstrated a dose-dependent inhibition of cell proliferation, with an IC50 value indicating significant potency against these cells .
• Antimicrobial Efficacy : Another study assessed the antimicrobial efficacy of related compounds and found that those with structural similarities to 4-Chloro-2-(ethylamino)benzonitrile effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, highlighting its potential as a broad-spectrum antimicrobial agent .

Research Findings

The current body of research suggests that 4-Chloro-2-(ethylamino)benzonitrile holds promise as a therapeutic agent due to its diverse biological activities. Its ability to inhibit cancer cell growth and exhibit antimicrobial properties positions it as a candidate for further investigation in drug development.

Q & A

Q. What are the recommended synthetic routes for 4-chloro-2-(ethylamino)benzonitrile, and how can purity be optimized?

A common synthesis starts with 4-chloro-2-(chloromethyl)-1-methoxybenzene, which undergoes nucleophilic substitution with cyclopentanethiol, followed by benzonitrile formation and amidation . To optimize purity:

• Use column chromatography with a gradient elution (e.g., hexane/ethyl acetate).
• Confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) and NMR (δ ~7.5–6.8 ppm for aromatic protons, δ ~3.3 ppm for ethylamino CH2).
• Monitor reaction intermediates by TLC (Rf values: ~0.3–0.5 in 3:1 hexane/EtOAc).

Q. How can researchers characterize the physicochemical properties of 4-chloro-2-(ethylamino)benzonitrile?

Key methods include:

• LogD determination : Use shake-flask partitioning (octanol/water) at pH 7.4, validated via LC-MS .
• Dipole moment analysis : Computational methods (DFT/B3LYP/6-31G*) or experimental dielectric constant measurements in non-polar solvents .
• Solubility profiling : Conduct equilibrium solubility assays in PBS, DMSO, and ethanol at 25°C.

Advanced Research Questions

Q. How does structural modification of 4-chloro-2-(ethylamino)benzonitrile impact its biological activity?

In GPR103 antagonist studies, reversing the amidine topology (e.g., compound 15 ) reduced activity by 1 log unit (pIC50 from ~7.5 to ~6.5), indicating sensitivity to charge distribution . Methodological steps:

• Design analogs with variations in the ethylamino group (e.g., cyclopropyl or tert-butyl substituents).
• Test activity via cAMP inhibition assays (HEK293 cells expressing GPR103).
• Correlate changes with computed ligand efficiency metrics (e.g., LLE = pIC50 − logD7.4).

Q. What computational strategies are effective for predicting the binding mode of 4-chloro-2-(ethylamino)benzonitrile derivatives?

• Perform molecular docking (AutoDock Vina or Schrödinger Glide) using GPR103 homology models based on Class A GPCR templates .
• Validate docking poses with MD simulations (GROMACS, 100 ns) to assess stability of key interactions (e.g., hydrogen bonds with Asp72, hydrophobic contacts with Tyr258) .
• Use free-energy perturbation (FEP+) to predict ΔΔG values for substituent modifications.

Q. How does 4-chloro-2-(ethylamino)benzonitrile interact with metal surfaces, and what implications does this have for catalytic studies?

Benzonitrile derivatives adsorb on metals (Ag, Au, Pd) via nitrile-metal coordination, as shown by DFT calculations and surface-enhanced Raman spectroscopy (SERS) . Experimental protocols:

• Prepare metal nanoparticles (e.g., Ag colloids via citrate reduction).
• Conduct adsorption isotherm studies (UV-Vis monitoring of plasmon resonance shifts).
• Analyze orientation using polarization-modulated IR reflection-absorption spectroscopy (PM-IRRAS).

Q. What crystallographic techniques are suitable for resolving the solid-state structure of 4-chloro-2-(ethylamino)benzonitrile derivatives?

• Grow single crystals via slow evaporation (solvent: dichloromethane/hexane).
• Collect X-ray diffraction data (Mo-Kα radiation, λ = 0.71073 Å) at 293 K.
• Refine structures with SHELXL; typical metrics: R < 0.06, wR2 < 0.15, data-to-parameter ratio > 15:1 .

Q. How do the nitrile and ethylamino groups influence reactivity in cross-coupling reactions?

The nitrile group enables:

• Suzuki-Miyaura coupling (Pd(PPh3)4, K2CO3, toluene/water) for biaryl synthesis.
• Nucleophilic substitution (e.g., CN → NH2 via LiAlH4 reduction).
  The ethylamino group participates in:
• Acylation (acetic anhydride, DMAP) to form amides.
• Reductive amination (NaBH3CN, aldehydes) to diversify the amino substituent .